Cas no 126644-54-0 (Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester)
126644-54-0 structure
Product Name:Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester
CAS No:126644-54-0
MF:C10H9BrO5
MW:289.079462766647
CID:1220545
Update Time:2024-08-05
Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester
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- Inchi: 1S/C10H9BrO5/c1-15-7-3-6(13)5(4-12)8(9(7)11)10(14)16-2/h3-4,13H,1-2H3
- InChI Key: JHUSHBCATHYIBP-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=C(C=O)C(O)=CC(OC)=C1Br
Computed Properties
- Exact Mass: 287.96327
Experimental Properties
- Density: 1.627±0.06 g/cm3(Predicted)
- Melting Point: 128-130 °C(Solv: ethyl acetate (141-78-6))
- Boiling Point: 421.9±45.0 °C(Predicted)
- PSA: 72.83
- pka: 6.44±0.28(Predicted)
Benzoic acid, 2-bromo-6-formyl-5-hydroxy-3-methoxy-, methyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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